Cas no 2228408-13-5 (3-(2,5-dimethoxypyridin-4-yl)butanoic acid)

• Product Name: 3-(2,5-dimethoxypyridin-4-yl)butanoic acid
• CAS No: 2228408-13-5
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6085079
• PubChem ID: 165612646
• Update Time: 2025-10-23

3-(2,5-dimethoxypyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxypyridin-4-yl)butanoic acid
• EN300-1729377
• 2228408-13-5

• Inchi： 1S/C11H15NO4/c1-7(4-11(13)14)8-5-10(16-3)12-6-9(8)15-2/h5-7H,4H2,1-3H3,(H,13,14)
• InChI Key： IKOCXEIRVVKBRL-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C(C)CC(=O)O)OC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-(2,5-dimethoxypyridin-4-yl)butanoic acid

Comprehensive Overview of 3-(2,5-dimethoxypyridin-4-yl)butanoic acid (CAS No. 2228408-13-5)

3-(2,5-dimethoxypyridin-4-yl)butanoic acid (CAS No. 2228408-13-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine core and butanoic acid side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the 2,5-dimethoxy substitution pattern, contribute to its potential applications in drug discovery and material science.

The growing interest in 3-(2,5-dimethoxypyridin-4-yl)butanoic acid aligns with current trends in small molecule therapeutics and precision medicine. Researchers are increasingly exploring its role in modulating enzymatic activity and targeting specific biological pathways. Recent studies highlight its relevance in the development of kinase inhibitors and GPCR-targeted drugs, addressing unmet medical needs in oncology and neurology.

From a synthetic chemistry perspective, the compound's CAS No. 2228408-13-5 serves as a critical identifier for researchers investigating its structure-activity relationships (SAR). The dimethoxy groups enhance its solubility profile, while the butanoic acid moiety offers opportunities for further derivatization. These properties make it valuable for high-throughput screening platforms and fragment-based drug design.

In the context of green chemistry initiatives, 3-(2,5-dimethoxypyridin-4-yl)butanoic acid has been evaluated for its potential in sustainable synthesis routes. Its compatibility with catalytic processes and biocatalytic transformations positions it as an attractive candidate for environmentally friendly pharmaceutical manufacturing. This aligns with industry demands for reduced environmental impact and atom-efficient synthesis.

The analytical characterization of CAS No. 2228408-13-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control for research applications. Recent advancements in computational chemistry have enabled more accurate predictions of its physicochemical properties, facilitating its integration into computer-aided drug design workflows.

Market trends indicate growing demand for 3-(2,5-dimethoxypyridin-4-yl)butanoic acid among contract research organizations (CROs) and academic laboratories. Its applications span from medicinal chemistry to chemical biology studies, particularly in investigations of metabolic pathways and signal transduction mechanisms. The compound's stability under various pH conditions enhances its utility in in vitro assay development.

Future research directions for CAS No. 2228408-13-5 may explore its potential in proteolysis targeting chimera (PROTAC) technology and targeted protein degradation strategies. The compound's modular structure offers opportunities for creating bifunctional molecules that can engage E3 ligases while maintaining target specificity. Such applications could revolutionize treatment approaches for challenging disease targets.

From a regulatory standpoint, 3-(2,5-dimethoxypyridin-4-yl)butanoic acid complies with standard laboratory safety protocols when handled appropriately. Proper personal protective equipment (PPE) and engineering controls should be implemented during its use. The compound's material safety data sheet (MSDS) provides comprehensive guidance for safe handling and storage conditions.

The synthesis of CAS No. 2228408-13-5 typically involves multi-step organic transformations, with recent literature emphasizing palladium-catalyzed cross-coupling reactions for efficient construction of its pyridine core. Optimization of these synthetic routes continues to be an active area of research, particularly in developing cost-effective and scalable production methods.

In conclusion, 3-(2,5-dimethoxypyridin-4-yl)butanoic acid represents a valuable chemical entity with diverse applications in modern research. Its combination of structural features, synthetic versatility, and biological relevance ensures its continued importance in advancing scientific discovery across multiple disciplines. As research methodologies evolve, this compound will likely find new applications in emerging areas of chemical biology and therapeutic development.